Cas no 144605-37-8 (3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI))

3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI) structure
144605-37-8 structure
Product Name:3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
CAS No:144605-37-8
MF:C6H6N2O2
MW:138.124041080475
CID:108813
PubChem ID:14977862
Update Time:2025-04-18

3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
    • (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
    • 144605-37-8
    • 144605-36-7
    • Inchi: 1S/C6H6N2O2/c9-7-4-6-2-1-3-8(10)5-6/h1-5,9H/b7-4+
    • InChI Key: WXAHTINPWPNKQL-QPJJXVBHSA-N
    • SMILES: [O-][N+]1C=CC=C(/C=N/O)C=1

Computed Properties

  • Exact Mass: 138.04298
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • PSA: 59.53
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